Cas no 1803607-16-0 (1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride)

• Product Name: 1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride
• CAS No: 1803607-16-0
• MF: C₁₄H₂₀ClNO₂SSi
• MW: 329.917602539063
• MDL: MFCD28714633
• CID: 4617893
• PubChem ID: 119031582
• Update Time: 2025-06-30

1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride
• 1-[tert-butyl(dimethyl)silyl]indole-4-sulfonyl chloride

• MDL： MFCD28714633
• Inchi： 1S/C14H20ClNO2SSi/c1-14(2,3)20(4,5)16-10-9-11-12(16)7-6-8-13(11)19(15,17)18/h6-10H,1-5H3
• InChI Key： VEQXIFOMHICKOD-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC2=C1C=CN2[Si](C)(C)C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 467
• Topological Polar Surface Area: 47.4

Additional information on 1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride

Professional Introduction to 1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride (CAS No. 1803607-16-0)

1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1803607-16-0, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a tert-butyldimethylsilyl (TBS) group and a sulfonyl chloride moiety, make it a versatile building block for the development of novel therapeutic agents.

The tert-butyldimethylsilyl group is known for its stability under a wide range of reaction conditions, which makes it an excellent protecting group for reactive hydroxyl or amine functionalities. This stability is crucial in multi-step synthetic routes where selective protection and deprotection are required. On the other hand, the sulfonyl chloride group is a well-established electrophile that readily reacts with nucleophiles to form sulfonamides, a class of compounds with diverse biological activities.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Indole scaffolds are found in numerous natural products and pharmaceuticals, including well-known drugs such as tamoxifen and risperidone. The compound 1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride serves as an excellent precursor for the synthesis of more complex indole-based molecules. Its application in drug discovery has been particularly promising, with researchers exploring its potential in developing new treatments for various diseases.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic frameworks. Heterocycles are essential components of many bioactive molecules, and indole is one of the most frequently occurring heterocycles in natural products and drugs. The sulfonyl chloride functionality allows for easy introduction of additional substituents at the 4-position of the indole ring, enabling the creation of structurally diverse derivatives. This flexibility has been exploited in several synthetic strategies aimed at identifying novel pharmacophores.

The use of 1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride in medicinal chemistry has been particularly highlighted in studies targeting inflammatory and immunological disorders. Researchers have leveraged its reactivity to develop sulfonamides with potent anti-inflammatory properties. These sulfonamides have shown promise in preclinical models, suggesting their potential as lead compounds for further development into therapeutic agents.

Moreover, the compound has found applications in materials science and catalysis. The TBS group not only provides stability but also influences the electronic properties of the molecule, making it useful in designing organic semiconductors and ligands for transition metal catalysts. The sulfonyl chloride moiety can be used to modify surfaces or create cross-linked polymers, which have applications in various industrial processes.

The synthesis of 1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride involves multi-step organic transformations that showcase modern synthetic methodologies. Recent advances in catalytic techniques have made it possible to achieve high yields and selectivity in its preparation. These advancements have not only improved the efficiency of its synthesis but also opened up new possibilities for further functionalization.

In conclusion, 1-(tert-butyldimethylsilyl)-1H-indole-4-sulfonyl chloride (CAS No. 1803607-16-0) is a versatile and valuable compound with significant applications across multiple fields. Its unique structural features make it an indispensable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new biological activities and synthetic utilities, this compound is poised to remain at the forefront of chemical innovation.